![molecular formula C17H25NO4 B6245870 3-{[(tert-butoxy)carbonyl]amino}-4-(2,4-dimethylphenyl)butanoic acid CAS No. 2227989-55-9](/img/no-structure.png)
3-{[(tert-butoxy)carbonyl]amino}-4-(2,4-dimethylphenyl)butanoic acid
Overview
Description
“3-{[(tert-butoxy)carbonyl]amino}-4-(2,4-dimethylphenyl)butanoic acid” is a compound with the CAS Number: 2227989-55-9 . It has a molecular weight of 307.39 . It is a non-proteinogenic amino acid that can be used to synthesize peptide analogs .
Synthesis Analysis
The tert-butyloxycarbonyl (BOC) group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base .Molecular Structure Analysis
The IUPAC name of this compound is 3-((tert-butoxycarbonyl)amino)-4-(2,4-dimethylphenyl)butanoic acid . The InChI code is 1S/C17H25NO4/c1-11-6-7-13(12(2)8-11)9-14(10-15(19)20)18-16(21)22-17(3,4)5/h6-8,14H,9-10H2,1-5H3,(H,18,21)(H,19,20) .Chemical Reactions Analysis
The BOC group can be removed from amino acids with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the t-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .Physical And Chemical Properties Analysis
This compound is an off-white powder .Mechanism of Action
Safety and Hazards
Future Directions
This compound has been used as a reactant for the preparation of dipeptidyl peptidase-4 (DPP4) inhibitors for the treatment of type 2 diabetes, such as sitagliptin . It has obvious hypoglycemic effect when used alone or in combination with metformin and pioglitazone, and it is safe to take, well tolerated, with few adverse reactions .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-{[(tert-butoxy)carbonyl]amino}-4-(2,4-dimethylphenyl)butanoic acid' involves the protection of the amine group, followed by the alkylation of the protected amine with 2,4-dimethylphenylacetonitrile. The resulting intermediate is then hydrolyzed to yield the target compound.", "Starting Materials": [ "2,4-dimethylphenylacetonitrile", "tert-butyl carbamate", "ethyl chloroformate", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Protection of the amine group by reacting tert-butyl carbamate with the amine group of 2,4-dimethylphenylacetonitrile in the presence of sodium hydroxide to yield the protected amine intermediate.", "Step 2: Alkylation of the protected amine intermediate with 2,4-dimethylphenylacetonitrile in the presence of ethyl chloroformate and sodium hydroxide to yield the alkylated intermediate.", "Step 3: Hydrolysis of the alkylated intermediate with hydrochloric acid to remove the protecting group and yield the target compound, 3-{[(tert-butoxy)carbonyl]amino}-4-(2,4-dimethylphenyl)butanoic acid.", "Step 4: Isolation of the target compound by extraction with ethyl acetate and purification by recrystallization." ] } | |
CAS RN |
2227989-55-9 |
Molecular Formula |
C17H25NO4 |
Molecular Weight |
307.4 |
Purity |
95 |
Origin of Product |
United States |
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